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Compound of Interest

Compound Name: 2-lodohexane

Cat. No.: B100192

Essential Safety and Handling Guide for 2-
lodohexane

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 2-lodohexane in a
laboratory setting. The information is intended for researchers, scientists, and drug
development professionals to ensure the safe handling and management of this chemical.

Hazard Identification and Classification

2-lodohexane is classified as a hazardous chemical. It is a combustible liquid that causes skin
and serious eye irritation.[1][2] It may also cause respiratory irritation.[3][4][5] It is toxic to
aquatic life with long-lasting effects.[1]

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][2]

H411: Toxic to aquatic life with long lasting effects[1]

H335: May cause respiratory irritation[3]
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Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-lodohexane.

Property Value Reference
Molecular Formula CeHasl [1]
Molecular Weight 212.07 g/mol
Appearance Light yellow liquid [2][4]
Odor Odorless [2][4]
Boiling Point 179 - 180 °C/ 354.2 - 356 °F o]

@ 760 mmHg
Flash Point 61°C/141.8 °F [2]
Specific Gravity 1.437 [2]
Solubility Insoluble in water [2]

Operational Plan for Handling 2-lodohexane

A systematic approach is critical to safely handle 2-lodohexane. The following step-by-step
plan outlines the procedures for pre-handling, handling, and post-handling activities.

Pre-Handling Preparations

o Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of 2-lodohexane to be used, the potential for exposure, and
emergency procedures.

e Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of 2-lodohexane must be performed within a well-ventilated area, preferably a
chemical fume hood.[1]

o Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all
required PPE for integrity. This includes checking gloves for tears and ensuring safety
goggles provide a complete seal.
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» Spill Kit: Have a spill kit readily available that is appropriate for handling combustible and

irritating chemicals. The kit should contain an inert absorbent material such as dry sand,

earth, or sawdust.[1]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.[1]

Required Personal Protective Equipment (PPE)

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight

goggles.[1] The following PPE is mandatory when handling 2-lodohexane:

PPE Category

Specific Requirements

Rationale

Eye Protection

Chemical safety goggles are
required. A face shield should
be worn over safety glasses if

there is a splash hazard.[1][6]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2]

Hand Protection

Wear chemical-resistant
gloves, such as nitrile or
neoprene.[1] Inspect gloves
before each use and change
them immediately if

contaminated.

Prevents skin contact which

can cause irritation.[1][2]

Body Protection

A lab coat must be worn and
fully buttoned. Consider a
chemical-resistant apron for
added protection when

handling larger quantities.

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

If working outside of a fume
hood is unavoidable or if there
is a risk of inhaling vapors, a
NIOSH-approved vapor

respirator is necessary.[1]

Protects against inhalation of
vapors which may cause

respiratory irritation.[3]
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Handling Procedure

o Work Area Preparation: Designate a specific area within the chemical fume hood for handling
2-lodohexane. Cover the work surface with absorbent, disposable bench paper.

» Dispensing: When dispensing the liquid, do so slowly to avoid splashing. Use a closed
system where possible to minimize vapor generation.[1]

o Grounding: Take measures to prevent the buildup of electrostatic charge, especially when
transferring large quantities. Use explosion-proof equipment.[1]

e Avoid Incompatibilities: Keep 2-lodohexane away from strong oxidizing agents and strong
bases.[2] Store away from heat, sparks, open flames, and hot surfaces.[1][2][7]

Post-Handling and Storage

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1][2]

o Storage: Keep the container tightly closed and store it in a cool, dark, and well-ventilated
place.[1] The storage area should be secure and away from incompatible materials.

o Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Emergency and First Aid Procedures

Immediate action is crucial in the event of exposure to 2-lodohexane.
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Exposure Route

First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Keep the affected person warm and
at rest. Get medical attention as soon as
possible.[2][8]

Skin Contact

Immediately remove contaminated clothing.[8]
Promptly wash the contaminated skin with
plenty of soap and water.[2][8] If skin irritation

persists, get medical advice or attention.[1][2]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[2] Remove
contact lenses if present and easy to do.[1]
Continue rinsing. If eye irritation persists, get

medical advice or attention.[1]

Ingestion

Do NOT induce vomiting.[3] Clean mouth with
water and drink plenty of water afterwards.[2]

Get medical attention immediately.[8]

Disposal Plan

The primary principle for the disposal of 2-lodohexane is to treat it as hazardous chemical

waste. Under no circumstances should this chemical be disposed of down the drain or in

regular solid waste.

Step-by-Step Disposal Procedure

o Waste Collection: Collect all waste containing 2-lodohexane, including unused product,

reaction byproducts, and contaminated materials (e.g., pipette tips, gloves, absorbent

paper), in a designated, properly labeled, and sealed waste container. The container should

be made of a material compatible with the chemical.

» Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.
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» Storage of Waste: Store the sealed hazardous waste container in a designated, well-
ventilated, and secure secondary containment area away from heat and incompatible
materials.

e Arranging for Pickup: Contact your institution's EHS office to schedule a pickup for the
hazardous waste. Follow their specific procedures for documentation and transportation.

o Decontamination of Equipment: Thoroughly decontaminate all glassware and equipment that
came into contact with the chemical. Use an appropriate solvent (e.g., acetone, ethanol) for
initial rinsing, and collect the rinsate as hazardous waste. Follow this with a standard wash
with soap and water.

Workflow for Safe Handling of 2-lodohexane
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Caption: Workflow for the safe handling and disposal of 2-lodohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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